Cas no 1075-38-3 (3-Tert-Butyltoluene)

3-Tert-Butyltoluene (CAS 98-06-6) is a substituted aromatic hydrocarbon featuring a tert-butyl group attached to the toluene structure at the meta position. This compound exhibits high thermal stability and chemical resistance due to the steric hindrance provided by the bulky tert-butyl group. It serves as a versatile intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and specialty chemicals. Its non-polar nature and low reactivity make it suitable for applications requiring inert solvents or stabilizing agents. The compound's well-defined structure and purity ensure consistent performance in synthetic processes. Its volatility and solubility characteristics are adjustable by modifying reaction conditions, offering flexibility in industrial applications.
3-Tert-Butyltoluene structure
3-Tert-Butyltoluene structure
Product Name:3-Tert-Butyltoluene
CAS No:1075-38-3
MF:C11H16
MW:148.244743347168
MDL:MFCD00059210
CID:161705
PubChem ID:87563923
Update Time:2025-07-02

3-Tert-Butyltoluene Chemical and Physical Properties

Names and Identifiers

    • 1-(tert-Butyl)-3-methylbenzene
    • 1-tert-butyl-3-methylbenzene
    • 3-TERT-BUTYLTOLUENE
    • Benzene,1-(1,1-dimethylethyl)-3-methyl-
    • 1-tert-butyl-3-methyl-benzene
    • 5-tert-butyl-toluene
    • m-tert-butyltoluene
    • Toluene,m-tert-butyl
    • toluene,m-tert-butyl-
    • 1-METHYL-3-t-BUTYLBENZENE
    • 1-Methyl-3-tert-butylbenzene
    • benzene, 1(1,1-dimethylethyl)-3-meth
    • 1-(1,1-dimethyl-ethyl)-3-methyl-benzene
    • Toluene, m-tert-butyl-
    • Benzene, 1-(1,1-dimethylethyl)-3-methyl-
    • JTIAYWZZZOZUTK-UHFFFAOYSA-N
    • butyltoluol
    • NSC23700
    • 1-methyl-3-tert-butyl-benzene
    • JTIAYWZZZOZUTK-UHFFFAOYSA-
    • WLN: 1X1&1&R C1
    • Benzene,1-dimethylethyl)-3-methyl-
    • FCH1117083
    • T
    • AX8089242
    • Benzene,1-(1,1-dimeth
    • MFCD00059210
    • NSC-23700
    • 1075-38-3
    • InChI=1/C11H16/c1-9-6-5-7-10(8-9)11(2,3)4/h5-8H,1-4H3
    • FT-0616396
    • Benzene, 1-methyl-3-(1,1-dimethylethyl)-
    • T70059
    • NS00113982
    • NSC 23700
    • CS-0318840
    • BAA07538
    • DTXSID10148068
    • B0967
    • 3-(2-methyl-2-propyl)-1-methyl-butylbenzene
    • AS-77457
    • 3-Tert-Butyltoluene
    • MDL： MFCD00059210
    • Inchi： 1S/C11H16/c1-9-6-5-7-10(8-9)11(2,3)4/h5-8H,1-4H3
    • InChI Key： JTIAYWZZZOZUTK-UHFFFAOYSA-N
    • SMILES： C(C)(C)(C)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 148.12500
  • Monoisotopic Mass: 148.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.5
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.87
  • Melting Point: -41°C(lit.)
  • Boiling Point: 189°C(lit.)
  • Flash Point: 60.5±7.1 °C
  • Refractive Index: 1.4940-1.4960
  • PSA: 0.00000
  • LogP: 3.29250
  • Solubility: Not determined
  • Vapor Pressure: 0.8±0.2 mmHg at 25°C

3-Tert-Butyltoluene Security Information

3-Tert-Butyltoluene Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

3-Tert-Butyltoluene Pricemore >>

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